Cas no 6936-44-3 (2-tert-butyl-6-[(dimethylamino)methyl]-4-(propan-2-yl)phenol)

2-tert-butyl-6-[(dimethylamino)methyl]-4-(propan-2-yl)phenol structure
6936-44-3 structure
Product Name:2-tert-butyl-6-[(dimethylamino)methyl]-4-(propan-2-yl)phenol
CAS No:6936-44-3
MF:C16H27NO
MW:249.391684770584
CID:973534
PubChem ID:228534
Update Time:2025-04-19

2-tert-butyl-6-[(dimethylamino)methyl]-4-(propan-2-yl)phenol Chemical and Physical Properties

Names and Identifiers

    • 2-tert-butyl-6-[(dimethylamino)methyl]-4-(propan-2-yl)phenol
    • 2-tert-butyl-6-[(dimethylamino)methyl]-4-propan-2-ylphenol
    • 2-tert-butyl-6-((dimethylamino)methyl)-4-isopropylphenol
    • AC1L5GAQ
    • AC1Q79K5
    • CTK5C9501
    • NCI21518
    • NCIStruc1_000528
    • NCIStruc2_000611
    • NSC21518
    • NSC-21518
    • SCHEMBL13038115
    • NCGC00013276
    • CHEMBL1437281
    • DTXSID60281398
    • NCGC00096395-01
    • 6936-44-3
    • NCI60_001796
    • NCGC00013276-02
    • CCG-38110
    • Inchi: 1S/C16H27NO/c1-11(2)12-8-13(10-17(6)7)15(18)14(9-12)16(3,4)5/h8-9,11,18H,10H2,1-7H3
    • InChI Key: GVUNWVGYJROCEX-UHFFFAOYSA-N
    • SMILES: OC1=C(CN(C)C)C=C(C(C)C)C=C1C(C)(C)C

Computed Properties

  • Exact Mass: 249.20941
  • Monoisotopic Mass: 249.209264485g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 254
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 23.5Ų

Experimental Properties

  • PSA: 23.47
  • LogP: 3.87470
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